4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide

• Molecular Formula: C19H20F3N3O
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H20F3N3O/c1-14-6-2-5-9-17(14)24-10-12-25(13-11-24)18(26)23-16-8-4-3-7-15(16)19(20,21)22/h2-9H,10-13H2,1H3,(H,23,26)
• InChI Key: BHJFEDGJGQPCTA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)NC3=CC=CC=C3C(F)(F)F

Description

4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide, also known as TFMPP, is a synthetic compound that belongs to the piperazine class of drugs. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide acts as a partial agonist at the 5-HT1B and 5-HT2C serotonin receptors in the brain. These receptors are involved in the regulation of mood, appetite, and sleep. 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide binds to these receptors and activates them to produce a physiological response.
Biochemical and Physiological Effects
4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been shown to produce a range of biochemical and physiological effects in animal and human studies. These effects include changes in body temperature, heart rate, blood pressure, and behavior. 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has also been shown to increase the release of dopamine and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and motivation.

Advantages and Limitations for Lab Experiments

4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has several advantages as a tool for scientific research. It is a highly selective agonist for the serotonin receptors, which allows for precise manipulation of the serotonin system in the brain. 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide is also relatively easy to synthesize and has a long shelf life. However, 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has several limitations as well. It has a short duration of action and can produce unwanted side effects such as nausea and vomiting.

Future Directions

There are several future directions for research on 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide. One area of interest is the role of 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide in the development of psychiatric disorders such as depression and anxiety. Another area of research is the development of more selective and potent agonists for the serotonin receptors. Finally, there is interest in the use of 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide as a tool for the development of new drugs for the treatment of psychiatric disorders.

Synthesis Methods

4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide is synthesized through a multi-step process that involves the reaction of 2-trifluoromethylphenylhydrazine with 2-methylbenzoyl chloride in the presence of a base. The resulting product is then reacted with piperazine to produce 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide.

Scientific Research Applications

4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been extensively studied in scientific research to understand its mechanism of action and physiological effects. It has been used as a tool to study the serotonin receptor system in the brain, which is involved in the regulation of mood, appetite, and sleep. 4-(2-methylphenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has also been used in studies to investigate the role of serotonin in the development of psychiatric disorders such as depression and anxiety.